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Compound of Interest

Compound Name: 1-Bromo-4-(tert-butoxy)benzene

Cat. No.: B1272080 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 1-Bromo-4-(tert-
butoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of 1-
Bromo-4-(tert-butoxy)benzene, CAS No. 60876-70-2. As an essential reagent in organic

synthesis, particularly in the development of novel pharmaceutical compounds, a thorough

understanding of its properties and associated hazards is paramount for ensuring laboratory

safety and experimental integrity. This document synthesizes critical safety data with practical,

field-proven insights to empower researchers in its responsible application.

Compound Profile and Physicochemical Properties
1-Bromo-4-(tert-butoxy)benzene is a halogenated aromatic ether. Its molecular structure,

featuring a bulky tert-butoxy group and a bromine atom on a benzene ring, dictates its reactivity

and physical characteristics. This unique substitution pattern makes it a valuable intermediate

in cross-coupling reactions and other synthetic transformations. A summary of its key

physicochemical properties is presented below.
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Property Value Source(s)

Chemical Formula C₁₀H₁₃BrO PubChem[1]

Molecular Weight 229.11 g/mol PubChem[1]

Appearance
White to pale yellow crystalline

powder or low melting solid
Thermo Fisher Scientific[2]

CAS Number 60876-70-2 PubChem[1]

Melting Point 32-37 °C Thermo Fisher Scientific[2]

Solubility Insoluble in water. Thermo Fisher Scientific[3]

The low melting point of this compound means it may be encountered as either a solid or liquid

depending on the ambient temperature of the laboratory. This is a critical consideration for

handling, as the potential for vapor inhalation or skin contact may vary.

Hazard Identification and GHS Classification
1-Bromo-4-(tert-butoxy)benzene is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear

framework for understanding its potential risks.
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Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning Irritant

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A

H319: Causes

serious eye

irritation

Warning Irritant

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning Irritant

Hazardous to the

Aquatic

Environment

(Long-Term)

Category 2

H411: Toxic to

aquatic life with

long lasting

effects

Warning
Environmental

Hazard

Source: Apollo Scientific[4], PubChem[1]

The primary hazards associated with this compound are its irritant properties to the skin, eyes,

and respiratory system.[4][5] Additionally, its classification as an environmental hazard

necessitates stringent controls on its release into the environment.[4]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with engineering controls

and supplemented by appropriate personal protective equipment. The causality behind these

recommendations is to create a primary barrier against exposure, with PPE serving as the

crucial last line of defense.

Engineering Controls
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Chemical Fume Hood: All handling of 1-Bromo-4-(tert-butoxy)benzene, including weighing,

transferring, and use in reactions, must be conducted within a certified chemical fume hood.

[6][7] This is the most critical engineering control to prevent the inhalation of vapors or

aerosols, directly addressing the H335 hazard (May cause respiratory irritation).

Ventilation: Ensure the laboratory has adequate general ventilation to supplement the

localized extraction of the fume hood.[8][9]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist but a risk-mitigation strategy. Each component is

chosen to protect against specific, identified hazards.

Eye and Face Protection: Chemical safety goggles are mandatory.[6][10] If there is a

significant risk of splashing, a face shield should be worn in addition to goggles. This directly

mitigates the H319 hazard (Causes serious eye irritation).

Skin Protection:

Gloves: Chemical-resistant gloves are required.[6][7] Given the nature of the compound,

nitrile or neoprene gloves are generally suitable. Always inspect gloves for tears or

punctures before use and practice proper glove removal technique to avoid skin

contamination.

Lab Coat: A flame-resistant lab coat should be worn and kept fully fastened to protect

against accidental skin contact.[7]

Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not typically required. However, in the event of a large spill or a failure of

engineering controls, a respirator with an appropriate organic vapor cartridge may be

necessary.

The following diagram illustrates the logical flow for establishing a safe working environment:

Caption: Workflow for establishing and maintaining a safe handling environment.

Safe Handling and Storage Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1272080?utm_src=pdf-body
https://www.chemsrc.com/en/cas/60876-70-2_361329.html
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_trans_4_ethylcyclohexyl_benzene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/OR21904_msds.pdf
https://www.fishersci.com/store/msds?partNumber=BTB09793DE&productDescription=1-BROMO-4-BUTOXYBENZENE+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/60876-70-2_361329.html
https://www.chemicalbook.com/msds/1-bromo-4-tert-butoxybenzene.pdf
https://www.chemsrc.com/en/cas/60876-70-2_361329.html
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_trans_4_ethylcyclohexyl_benzene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Bromo_4_trans_4_ethylcyclohexyl_benzene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to standardized protocols is fundamental to laboratory safety. These steps are

designed to be a self-validating system, where each action reinforces the overall safety

posture.

Handling Protocol
Preparation: Before handling, ensure all necessary engineering controls are active and all

required PPE is correctly worn.[6][9]

Transfer: When transferring the compound, do so carefully to avoid generating dust or

splashes. Use appropriate tools such as spatulas for solids or pipettes for molten material.

Heating: If the compound needs to be melted or heated, do so in a controlled manner using

a heating mantle or a sand/water bath. Avoid open flames.

Incompatible Materials: Keep the compound away from strong oxidizing agents, strong

acids, and strong bases.[5] Contact with these can lead to vigorous reactions.

Hygiene: Do not eat, drink, or smoke in the laboratory.[11] Wash hands thoroughly after

handling the compound, even if gloves were worn.[5][6]

Storage Protocol
Container: Store in a tightly closed, properly labeled container.[8][11] The label should clearly

state the full chemical name and associated hazards.

Location: The storage area should be cool, dry, and well-ventilated.[8][9] Store locked up to

restrict access to authorized personnel only.[4][8]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[5]

Emergency Procedures: First Aid and Spill
Response
Rapid and correct response to an emergency can significantly mitigate harm. All laboratory

personnel should be familiar with these procedures.
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First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][10] Seek immediate medical attention.[4]

[8]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

with plenty of soap and water.[4][6] Seek medical attention if irritation develops or persists.[4]

Inhalation: Move the affected person to fresh air.[6][12] If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[10] Seek immediate medical attention.

Spill Response Protocol
The response to a spill should be dictated by its size and location. The following decision tree

outlines the appropriate actions.
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Spill Occurs

Assess Spill Size
and Location

Small Spill
(Inside Fume Hood)

Small

Large Spill
(Outside Fume Hood)

Large

Contain and Absorb Spill with
Inert Material (Sand, Vermiculite)

Evacuate Immediate Area
Alert Others & Supervisor

Control Ignition Sources

Contact Emergency Services
/ EHS

Carefully Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Detailed Spill Cleanup Steps:

Evacuate and Alert: For large spills, clear the area of all personnel and alert the laboratory

supervisor.[4]
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Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause vapors to

spread.

Contain: For liquid spills, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial sorbent.[4][11]

Collect: Carefully sweep or scoop up the absorbed material and place it into a designated,

clearly labeled container for hazardous waste.[4][8]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

All cleaning materials should also be disposed of as hazardous waste.

PPE: Ensure appropriate PPE, including respiratory protection if necessary, is worn

throughout the cleanup process.[4]

Reactivity and Disposal Considerations
Chemical Stability and Reactivity

Stability: The product is considered stable under normal conditions.[4]

Incompatibilities: Avoid contact with strong oxidizing agents.[6]

Hazardous Decomposition Products: Upon combustion, it may emit corrosive and toxic

fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide.[6][9]

Waste Disposal
Proper disposal is a legal and ethical requirement to protect the environment.

Waste Segregation: Collect all waste containing 1-Bromo-4-(tert-butoxy)benzene, including

contaminated materials like gloves and absorbent pads, in a designated hazardous waste

container.[7] This is a halogenated waste stream and must be kept separate from non-

halogenated waste.[7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name.[7] Do not use abbreviations.
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Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area within the laboratory until it is collected by trained environmental health and safety

(EHS) personnel.[7]

Regulatory Compliance: All disposal must be carried out in accordance with local, state, and

federal regulations.[4][8] Consult your institution's EHS office for specific procedures.

Conclusion
1-Bromo-4-(tert-butoxy)benzene is a valuable chemical intermediate whose safe use is

contingent upon a comprehensive understanding of its hazards and the implementation of

robust safety protocols. By integrating the principles of engineering controls, appropriate PPE,

and standardized procedures for handling, storage, and disposal, researchers can confidently

and safely utilize this compound in their work. This guide serves as a foundational resource,

and it is incumbent upon every user to supplement this information with institution-specific

training and a continuous commitment to a culture of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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